4-Ethoxy-6-methylpyrimidine-2-carboxamide

• IUPAC Name: 4-ethoxy-6-methylpyrimidine-2-carboxamide
• InChI: InChI=1S/C8H11N3O2/c1-3-13-6-4-5(2)10-8(11-6)7(9)12/h4H,3H2,1-2H3,(H2,9,12)
• InChI Key: CHFYKZMQNQIVKL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=C1)C)C(=O)N
• Molecular Formula: C8H11N3O2
• Molecular Weight: 181.19 g/mol

Description

4-Ethoxy-6-methylpyrimidine-2-carboxamide is a chemical compound with the molecular formula C8H11N3O2 and a molecular weight of 181.19. It’s used in research and has been offered for sale by chemical suppliers.

Molecular Structure Analysis

The molecular structure of 4-Ethoxy-6-methylpyrimidine-2-carboxamide consists of a pyrimidine ring which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring is substituted at the 4th position by an ethoxy group, at the 6th position by a methyl group, and at the 2nd position by a carboxamide group.

Scientific Research Applications

Crystal and Molecular Structure Studies

4-Ethoxy-6-methylpyrimidine-2-carboxamide is a compound that has been investigated for its crystal and molecular structures. For instance, a study reported the crystal and molecular structures of a related compound, methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate, obtained as a side product during the synthesis of an antitubercular agent (Richter et al., 2023).

Synthesis of Novel Compounds

Research has been conducted on synthesizing novel compounds from 4-ethoxy-6-methylpyrimidine-2-carboxamide or its derivatives. For example, a study described the synthesis of new pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems (Bakhite et al., 2005).

Antimicrobial and Antitubercular Activities

Research has also explored the antimicrobial and antitubercular potential of derivatives of 4-ethoxy-6-methylpyrimidine-2-carboxamide. For instance, a compound was synthesized as part of a study on antibacterial properties, specifically targeting pyrimidine derivatives (Nishigaki et al., 1970).

Development of Antiviral Agents

Another area of research involves the development of antiviral agents. A study focused on synthesizing 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, indicating potential application in antiviral therapies (Hocková et al., 2003).

Oncology Research

In oncology research, derivatives of4-ethoxy-6-methylpyrimidine-2-carboxamide have been studied for their potential as kinase inhibitors, contributing to the development of novel treatments for cancer. A study identified a series of substituted 2-(aminopyridyl)- and 2-(aminopyrimidinyl)thiazole-5-carboxamides as potent Src/Abl kinase inhibitors, demonstrating significant antiproliferative activity against various cancer cell lines (Lombardo et al., 2004).

Chemical Reactions and Synthesis

The chemical reactivity of 4-ethoxy-6-methylpyrimidine-2-carboxamide has been a subject of interest. For example, a study explored the reaction of 4-ethyl-6-methylpyrimidine 1-oxide with phenyl isocyanate, providing insights into the synthesis of novel chemical compounds (Yamanaka et al., 1979).

HIV Treatment Research

Compounds related to 4-ethoxy-6-methylpyrimidine-2-carboxamide have been investigated for their potential in treating HIV. A study on dihydroxypyrimidine carboxamides found them to be potent and selective HIV integrase strand transfer inhibitors, showcasing their potential in HIV treatment (Summa et al., 2006).

Development of Anticancer and Anti-inflammatory Agents

There has been significant interest in developing anticancer and anti-inflammatory agents using derivatives of 4-ethoxy-6-methylpyrimidine-2-carboxamide. A study synthesized novel pyrazolopyrimidines derivatives and evaluated their anticancer and anti-5-lipoxygenase activities, indicating their potential as therapeutic agents (Rahmouni et al., 2016).